Synthesis Pathway of 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide: An In-depth Technical Guide
Synthesis Pathway of 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of a viable synthesis pathway for 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide, a compound of interest in medicinal chemistry and drug development. The synthesis is presented in a two-step process, commencing with the N-alkylation of 1H-indazole-3-carboxylic acid, followed by an amide coupling reaction with 8-aminoquinoline (B160924). This document details the experimental protocols, presents quantitative data in a structured format, and includes a visual representation of the synthesis workflow.
I. Synthesis Overview
The synthesis of 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide is achieved through a sequential two-step process. The first step involves the selective N1-alkylation of the indazole ring of 1H-indazole-3-carboxylic acid using 1-bromo-5-fluoropentane (B147514). The second step is the formation of the amide bond between the resulting 1-(5-fluoropentyl)-1H-indazole-3-carboxylic acid and 8-aminoquinoline, facilitated by a peptide coupling agent.
II. Data Presentation
The following tables summarize the quantitative data for each step of the synthesis, providing a clear comparison of reaction parameters.
Table 1: Quantitative Data for Step 1: N-Alkylation of 1H-Indazole-3-carboxylic Acid
| Parameter | Value | Reference |
| Reactants | ||
| 1H-Indazole-3-carboxylic Acid | 1.0 eq | [1][2] |
| 1-Bromo-5-fluoropentane | 1.1 - 1.5 eq | [3] |
| Sodium Hydride (60% dispersion in oil) | 1.2 - 1.5 eq | [3] |
| Solvent | Anhydrous Tetrahydrofuran (B95107) (THF) | [1] |
| Reaction Conditions | ||
| Temperature | 0 °C to 50 °C | [3] |
| Reaction Time | 12 - 24 hours | [3] |
| Yield | 51 - 96% | [1][2] |
Table 2: Quantitative Data for Step 2: Amide Coupling
| Parameter | Value | Reference |
| Reactants | ||
| 1-(5-fluoropentyl)-1H-indazole-3-carboxylic Acid | 1.0 eq | [4][5] |
| 8-Aminoquinoline | 1.1 eq | |
| 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) | 1.2 eq | [4][5] |
| 1-Hydroxybenzotriazole (B26582) (HOBt) | 1.2 eq | [4][5] |
| N,N-Diisopropylethylamine (DIPEA) | 2.0 - 3.0 eq | [4][5] |
| Solvent | Anhydrous Dimethylformamide (DMF) | [4][5] |
| Reaction Conditions | ||
| Temperature | 0 °C to Room Temperature | [4][5] |
| Reaction Time | 12 - 24 hours | [4][5] |
| Yield | 60 - 85% (representative) |
III. Experimental Protocols
Step 1: Synthesis of 1-(5-fluoropentyl)-1H-indazole-3-carboxylic Acid (N-Alkylation)
This procedure outlines the selective N1-alkylation of 1H-indazole-3-carboxylic acid.
Methodology:
-
To a stirred suspension of 1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), cool the mixture to 0 °C in an ice bath.
-
Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 - 1.5 eq) portion-wise to the suspension.
-
Stir the reaction mixture at 0 °C for 30 minutes.
-
Add 1-bromo-5-fluoropentane (1.1 - 1.5 eq) dropwise to the reaction mixture.
-
Allow the reaction to warm to room temperature and then heat to 50 °C.
-
Stir the reaction mixture for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, cool the reaction to 0 °C and cautiously quench with water.
-
Acidify the aqueous mixture to pH 3-4 with 1M hydrochloric acid.
-
Extract the product with ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica (B1680970) gel to afford 1-(5-fluoropentyl)-1H-indazole-3-carboxylic acid.
Step 2: Synthesis of 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide (Amide Coupling)
This protocol details the formation of the final product through an amide bond formation reaction.
Methodology:
-
To a solution of 1-(5-fluoropentyl)-1H-indazole-3-carboxylic acid (1.0 eq), 8-aminoquinoline (1.1 eq), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq), and 1-hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous dimethylformamide (DMF) under an inert atmosphere, cool the mixture to 0 °C.
-
Add N,N-diisopropylethylamine (DIPEA) (2.0 - 3.0 eq) dropwise to the reaction mixture.
-
Stir the reaction at 0 °C for 30 minutes.
-
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.
-
Upon completion, pour the reaction mixture into water and extract with ethyl acetate.
-
Wash the combined organic layers sequentially with a 5% lithium chloride solution and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide.
IV. Conclusion
This technical guide provides a detailed and actionable pathway for the synthesis of 1-(5-fluoropentyl)-N-8-quinolinyl-1H-indazole-3-carboxamide. The outlined two-step process, involving N-alkylation followed by amide coupling, is a well-established and versatile method for the preparation of such indazole-3-carboxamide derivatives. The provided quantitative data and detailed experimental protocols are intended to serve as a valuable resource for researchers and scientists in the field of drug discovery and development. It is recommended that all experimental work be conducted by qualified personnel in a controlled laboratory setting, with appropriate safety precautions.
References
- 1. researchgate.net [researchgate.net]
- 2. Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites [diva-portal.org]
- 3. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 2024.sci-hub.st [2024.sci-hub.st]
